4,6-Dichloro-5-(chloromethyl)pyrimidin-2-amine

• IUPAC Name: 4,6-dichloro-5-(chloromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C5H4Cl3N3/c6-1-2-3(7)10-5(9)11-4(2)8/h1H2,(H2,9,10,11)
• InChI Key: PJKQTWFNYVYTAZ-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(N=C(N=C1Cl)N)Cl)Cl
• Molecular Formula: C5H4Cl3N3
• DSSTOX Substance ID: DTXSID30735171
• Molecular Weight: 212.46 g/mol
• CAS No.: 850554-82-4

Description

4,6-Dichloro-5-(chloromethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C5H4Cl3N3 and its molecular weight is 212.46 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

4,6-Dichloro-5-(chloromethyl)pyrimidin-2-amine serves as a key intermediate in the synthesis of various pyrimidine derivatives. For example, it is used in the synthesis of pyrimidin-4-ols with nitrogen functionality, contributing to the development of compounds with potential pharmaceutical applications (Harnden & Hurst, 1990). Additionally, it plays a crucial role in generating highly substituted dihydropyrimido[4,5-d]pyrimidin-4(1H)-ones, showcasing its versatility in the field of heterocyclic chemistry (Xiang et al., 2011).

Potential in Drug Development

This compound has been explored for its potential in drug development. A study demonstrated the synthesis of drug-like small molecules based on 2-(substituted benzylthio)-4,6-dichloropyrimidin-5-amines, highlighting the compound's application in creating novel therapeutic agents (Rao et al., 2021). In a similar vein, its derivatives have been assessed for antibacterial properties, underscoring its significance in antimicrobial research (Etemadi et al., 2016).

Applications in Material Science

In material science, this compound has been used in the design and synthesis of novel heterocyclic structures. For example, it aids in forming new tricyclic heterocycles, such as pyrimido[5,4-e][1,4]thiazepines, indicating its potential in creating new materials with unique properties (Bazazan et al., 2013).

Chemical Synthesis and Reactions

Its role in chemoselective reactions has also been documented. Studies describe its involvement in SNAr reactions with amines, showcasing its reactivity and utility in organic synthesis (Baiazitov et al., 2013). This compound also facilitates the synthesis of various pyrimidine derivatives, exemplifying its broad applicability in chemical synthesis (Čikotienė et al., 2008).

Mechanism of Action

Target of Action

Pyrimidines, the class of compounds to which it belongs, are known to have a range of pharmacological effects, including anti-inflammatory properties . They inhibit the expression and activities of certain vital inflammatory mediators .

Mode of Action

It’s worth noting that pyrimidines, in general, are known to interact with their targets by inhibiting the expression and activities of certain vital inflammatory mediators .

Biochemical Pathways

Pyrimidines are known to affect the pathways involving prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .

Result of Action

It’s worth noting that pyrimidines, in general, exhibit potent anti-inflammatory effects .

Biochemical Analysis

Biochemical Properties

It is known that pyrimidines, the class of compounds to which it belongs, can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions depends on the specific structure of the pyrimidine derivative and the biomolecules it interacts with .

Cellular Effects

Some pyrimidine derivatives have been shown to have anti-inflammatory effects, potentially influencing cell function, signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is possible that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

There is currently no available data on the effects of different dosages of 4,6-Dichloro-5-(chloromethyl)pyrimidin-2-amine in animal models .